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Compound of Interest

Compound Name: UDP-N-acetyl-D-galactosamine

Cat. No.: B1237781

Essential Safety and Handling Guide for UDP-N-
acetyl-D-galactosamine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling UDP-N-acetyl-D-galactosamine. The following
procedures ensure safe handling, storage, and disposal of this biochemical reagent.

Chemical Identifier:

o Name: Uridine diphosphate-N-acetyl-D-galactosamine
e Synonyms: UDP-GalNAc

« CAS Number: 108320-87-2[1][2][3][4]

Hazard Summary: According to the Safety Data Sheet (SDS), UDP-N-acetyl-D-galactosamine
is classified with the following hazards:

e H315: Causes skin irritation.[5]
o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling UDP-N-acetyl-D-galactosamine to

minimize exposure and ensure personal safety. The minimum required PPE is outlined below.

PPE Category Item Specification
Disposable nitrile gloves are
Hand Protection Gloves required for incidental contact.

[6]

Eye Protection

Safety Glasses

Safety glasses with side
shields are the minimum

requirement.[6][7]

Goggles

Chemical splash goggles are
recommended when handling

solutions.[8]

Body Protection

Lab Coat

A standard lab coat must be
worn to protect clothing and
skin.[6][8]

Respiratory

Dust Mask/Respirator

A patrticle filter mask (e.g.,
N95, FFP2) is recommended
for handling the solid powder

to avoid inhalation.[7]

Footwear

Closed-toe Shoes

Required for all laboratory
work to protect against spills

and dropped objects.[6][8]

Operational Plan: Handling and Storage

A systematic approach to handling UDP-N-acetyl-D-galactosamine from receipt to disposal is

critical for safety and maintaining the integrity of the compound.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any damage or leaks.
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o Storage: Store the compound in a tightly sealed container in a freezer at -20°C for long-term
stability.[1][2][3][4] The product is typically shipped at room temperature but requires cold
storage upon arrival.[1][2]

 Inert Atmosphere: For maximum stability, store under an inert atmosphere.[2]

Handling and Experimental Use

The following workflow outlines the key steps for safely handling UDP-N-acetyl-D-
galactosamine during experimental procedures.
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Caption: Workflow for handling UDP-N-acetyl-D-galactosamine.
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Disposal Plan

As UDP-N-acetyl-D-galactosamine is not classified as a hazardous substance, standard

laboratory procedures for non-hazardous waste disposal should be followed.[9] Always adhere

to your institution's specific waste disposal guidelines.

Liquid Waste

Aqueous Solutions: Dilute aqueous solutions of UDP-N-acetyl-D-galactosamine can
typically be disposed of down the drain with copious amounts of water.[10][11][12] Consult
your local EHS for specific regulations.

Organic Solvents: If dissolved in a hazardous organic solvent, the waste must be collected in
a designated hazardous waste container and disposed of through your institution's
hazardous waste program.

Solid Waste

Unused Compound: Uncontaminated, expired, or unwanted solid UDP-N-acetyl-D-
galactosamine should be disposed of as non-hazardous solid chemical waste, following
institutional guidelines.[11]

Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has
come into contact with the compound can typically be disposed of in the regular laboratory
trash, provided it is not contaminated with any hazardous materials.[11]

Empty Containers: Empty containers should be thoroughly rinsed with water. The rinsate can
be poured down the drain. Deface the label on the empty container before disposing of it in
the regular trash or glass recycling, as appropriate.[11][13]

Spills

Minor Spills: For a small dry spill, gently sweep up the material to avoid raising dust, and
place it in a sealed container for disposal. Clean the spill area with soap and water.

Solution Spills: For a small liquid spill, absorb the material with an inert absorbent (e.g.,
paper towels, vermiculite), and place it in a sealed container for disposal. Clean the spill area
with soap and water.
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For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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